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Compound of Interest |

Compound Name: HT1042
CAS No.: 23589-77-7
Cat. No.: B1673416

Get Quote

Initial searches for "HT1042" in the context of laboratory chemicals did not yield a specific

chemical compound. Instead, results consistently identify HT-1042 as a model number for a 7-
in-1 multi-function hand tool, such as a crimping tool, manufactured by companies including
Dayton and HANLONG TOOLS.

Given that HT1042 is a physical tool rather than a chemical substance, the typical disposal
procedures involving safety data sheets (SDS), chemical waste protocols, and biological
decontamination are not applicable. The following information provides guidance on the proper
handling and disposal of such a tool in a laboratory or research environment.

Operational Safety and Handling

While not a chemical hazard, the HT-1042 tool requires proper handling to prevent physical
injury.

» Intended Use: Use the tool only for its designated functions, which may include wire
stripping, cutting, crimping, and pliers-like actions.

o Personal Protective Equipment (PPE): Although not a chemical, wearing safety glasses is
recommended to protect against flying debris when cutting wires or other materials.

© 2026 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1673416#bc-rfq
https://www.benchchem.com/product/b1673416/docs?utm_src=pdf-body#ht1042-identification-and-safe-handling
https://www.benchchem.com/product/b1673416/docs?utm_src=pdf-body#ht1042-identification-and-safe-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

 Inspection: Before each use, inspect the tool for any damage, such as cracks in the handle
or misalignment of the jaws. Do not use a damaged tool.

o Storage: Store the tool in a dry place to prevent rust and corrosion. Keep it in a designated
toolbox or on a tool rack to prevent it from becoming a trip hazard or being misplaced.

Disposal Procedures
The disposal of a hand tool like the HT-1042 should be approached with consideration for its
material composition and any potential contamination from its use in a laboratory setting.

1. Decontamination:

If the tool has been used in a laboratory where it may have come into contact with chemical or
biological materials, it must be thoroughly decontaminated before disposal.

o Chemical Contamination: Clean the tool with an appropriate solvent or cleaning agent that
will remove the specific chemical contaminants without degrading the tool's material. Rinse
with water and dry completely.

» Biological Contamination: If the tool was used with biological materials, it should be
decontaminated using a suitable disinfectant (e.g., a 10% bleach solution or 70% ethanol),
followed by autoclaving if the material can withstand the heat and pressure.

2. Waste Stream Determination:

Once decontaminated, the appropriate disposal method depends on the facility's waste
management policies.

e General Waste: If the tool is deemed non-hazardous and free of contamination, it can
typically be disposed of in the general solid waste stream.

o Scrap Metal Recycling: As the tool is primarily made of alloy steel, the most environmentally
responsible disposal method is to include it with other scrap metal for recycling. Many
research institutions have specific collection points for scrap metal.

Summary of Disposal Considerations:
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Step Procedure Key Considerations
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) Ensure the cleaning method
solvents for chemical .
o o does not damage the tool in a
2. Decontamination contamination or o

o way that could cause injury
disinfect/autoclave for _ _

) ) o during handling.
biological contamination.

) ) Prioritize scrap metal recycling
) Place in the appropriate waste ) ] ) )
3. Disposal if available. Otherwise, dispose
stream. _
of as general solid waste.

Due to the identification of HT1042 as a hand tool, the creation of signaling pathway diagrams
or the presentation of detailed experimental protocols is not applicable. The information
provided above is intended to offer clear, procedural guidance for the safe handling and
disposal of this tool within a research or laboratory setting, aligning with the core requirement of

providing essential safety and logistical information.

 To cite this document: BenchChem. [HT1042: Identification and Safe Handling].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673416/docs#ht1042-identification-and-safe-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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